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Introduction
The high-affinity receptor for IgE, Fc epsilon RI (FcεRI), is a pivotal component of the allergic

inflammatory response. Residing on the surface of mast cells and basophils, its cross-linking by

IgE-allergen complexes initiates a complex signaling cascade, culminating in the release of

potent inflammatory mediators such as histamine, leukotrienes, and cytokines.[1][2][3]

Understanding the intricate network of protein-protein interactions that govern FcεRI signaling

is paramount for the development of novel therapeutics for allergic diseases.

This document provides detailed application notes and protocols for the immunoprecipitation of

FcεRI and the identification of its interacting partners. While the query specified "F-CRI1," it is

highly probable that this refers to FcεRI, a key protein in immunology. This guide is therefore

based on the extensive research and established methodologies for FcεRI.

Key Interacting Partners of FcεRI
The activation of FcεRI is a well-orchestrated process involving the sequential recruitment and

activation of numerous signaling proteins. Upon antigen-mediated cross-linking, the

immunoreceptor tyrosine-based activation motifs (ITAMs) within the β and γ subunits of FcεRI

are phosphorylated by the Src family kinase Lyn.[2][4] This phosphorylation event creates

docking sites for spleen tyrosine kinase (Syk), which, upon binding, becomes activated and

phosphorylates downstream substrates.[4][5]
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Key interacting partners in the FcεRI signaling cascade include:

Interacting Partner Function in FcεRI Signaling

Lyn

A Src family kinase that is constitutively

associated with the β-chain of FcεRI and

initiates the signaling cascade by

phosphorylating the ITAMs of the β and γ

subunits.[2][4]

Syk

A spleen tyrosine kinase that is recruited to the

phosphorylated ITAMs of the γ-chains and plays

a crucial role in propagating the downstream

signal.[4][5]

LAT (Linker for Activation of T-cells)

A scaffold protein that is phosphorylated by Syk

and recruits other signaling molecules to form a

larger signaling complex.[5]

PLCγ (Phospholipase Cγ)

An enzyme that is recruited to the signaling

complex and, once activated, generates second

messengers that lead to calcium mobilization

and protein kinase C activation.[3]

PI3K (Phosphoinositide 3-kinase)

A kinase that is involved in multiple downstream

pathways, including cell survival and cytokine

production.[3][6]

Grb2 (Growth factor receptor-bound protein 2)
An adaptor protein that links the activated

receptor complex to the Ras/MAPK pathway.[6]

SOS (Son of Sevenless)

A guanine nucleotide exchange factor that

activates Ras, a key component of the MAPK

pathway.[6]
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The following diagram illustrates the general workflow for the co-immunoprecipitation of FcεRI

and its associated proteins, followed by identification via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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